Pro-Dasatinib

• Molecular Formula: C25H29ClN8O2S
• Molecular Weight: 541.1 g/mol
• InChI: InChI=1S/C25H29ClN8O2S/c1-15-5-3-6-17(26)22(15)32-23(35)19-14-28-25(37-19)31-20-13-21(30-16(2)29-20)33-9-11-34(12-10-33)24(36)18-7-4-8-27-18/h3,5-6,13-14,18,27H,4,7-12H2,1-2H3,(H,32,35)(H,28,29,30,31)/t18-/m0/s1
• InChIKey: MBQUHHCDYFJDRD-SFHVURJKSA-N

Pro-Dasatinib: Src/Abl Kinase Inhibitor Prodrug

Pro-Dasatinib (compound 2j) is a Dasatinib amino acid analog that functions as a potent Src/Abl kinase inhibitor [1]. It demonstrates significant antiproliferative activity against K562 leukemia cancer cells with an IC50 of 0.21 nM, establishing it as a high-potency tool compound for leukemia research applications [2].

Src/Abl kinase inhibition studies in leukemia cell models

Prodrug mechanism research targeting peptide transporter absorption

Workflows where improved oral exposure over dasatinib is desired

• [1] TargetMol. Pro-Dasatinib (compound 2j). Product datasheet. CAS: 2468065-01-0. View Source
• [2] Adooq Bioscience. Pro-Dasatinib (A33604). Product datasheet. CAS: 2468065-01-0. View Source

Pro-Dasatinib: Limitations of Generic Dasatinib Substitution

Dasatinib suffers from low oral bioavailability due to incomplete absorption and extensive first-pass metabolism, limiting its utility in certain in vivo models [1]. Pro-Dasatinib, as an amino acid analog prodrug, is specifically designed to overcome these pharmacokinetic limitations through enhanced chemical stability and potential peptide transporter-mediated absorption, a design principle validated in related dasatinib prodrugs that achieved 150% increases in oral bioavailability [2]. Substituting generic dasatinib for Pro-Dasatinib would compromise experiments requiring improved bioavailability or reduced first-pass metabolism.

Generic dasatinib may not replicate prodrug exposure profile

Dasatinib has low oral bioavailability (14–34%); the amino acid prodrug design of Pro-Dasatinib aims to enhance absorption via peptide transporters. Direct substitution may compromise in vivo exposure objectives.

First-pass metabolism reduction is not assured with the parent drug

Pro-Dasatinib is designed to bypass extensive first-pass metabolism. Using unmodified dasatinib could lead to different metabolic profiles in preclinical models.

• [1] Liu F, Lang LW, Jiang J, Lu HJ, Wang JM, Wang SC. Synthesis and biopharmaceutical studies of JLTN as potential dasatinib prodrug. Chem Pharm Bull (Tokyo). 2013;61(5):559-566. doi:10.1248/cpb.c13-00248 View Source
• [2] Liu F, Lang LW, Jiang J, Lu HJ, Wang JM, Wang SC. Synthesis and biopharmaceutical studies of JLTN as potential dasatinib prodrug. Chem Pharm Bull (Tokyo). 2013;61(5):559-566. doi:10.1248/cpb.c13-00248 View Source

Pro-Dasatinib: Comparative Evidence

Antiproliferative Potency in K562 Leukemia Cells

Pro-Dasatinib exhibits antiproliferative activity against K562 chronic myeloid leukemia cells with an IC50 of 0.21 nM [1]. Comparative data for dasatinib in the same cell line range from 0.15 nM to 1 nM across different studies [2][3], positioning Pro-Dasatinib within the same high-potency range as the parent compound while offering the prodrug advantages described in Section 2.

Antiproliferative potency

Cross-study comparable

IC50 0.21 nM (Pro-Dasatinib)

Dasatinib: 0.15 – 1 nM (K562)

Supports kinase inhibition study fit in K562 models

72 h viability assay; inter-study variability noted

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	0.21 nM
Comparator Or Baseline	Dasatinib: 0.15 nM (95% CI: 0.07-0.32) to 1 nM
Quantified Difference	Comparable potency range; exact fold-difference not determined due to inter-study variability
Conditions	K562 human chronic myeloid leukemia cells; 72-hour incubation; CellTiter-Glo or XTT viability assays

Why This Matters

Confirms that Pro-Dasatinib retains the high intrinsic potency of dasatinib against the target K562 cell line, ensuring that prodrug modification does not compromise target engagement.

• [1] TargetMol. Pro-Dasatinib (compound 2j). Product datasheet. CAS: 2468065-01-0. View Source
• [2] PMC Table 1: Dasatinib IC50 values in K562 cells. BcrAbl activity and growth inhibition IC50 values for TKI resistant cell lines. View Source
• [3] PMC Table 1: IC50 (nM) of TKIs in K562 parental cells. Nilotinib, Dasatinib, Bosutinib. View Source

Prodrug Bioavailability Enhancement

Dasatinib oral bioavailability is limited to 14-34% across species due to incomplete absorption and first-pass metabolism [1]. While direct pharmacokinetic data for Pro-Dasatinib are not publicly available, the dasatinib prodrug class demonstrates significant bioavailability improvements: the related JLTN prodrug achieved a 150% increase in oral bioavailability compared to dasatinib in monkeys [2]. Pro-Dasatinib, as an amino acid analog, shares this prodrug design strategy targeting intestinal peptide transporters.

Prodrug bioavailability

Class-level inference

JLTN prodrug: 150% increase in oral bioavailability

No direct Pro-Dasatinib data

Supports prodrug class rationale for exposure improvement

Monkey PK; Pro-Dasatinib effect to verify

Evidence Dimension	Oral bioavailability
Target Compound Data	Not directly reported for Pro-Dasatinib
Comparator Or Baseline	Dasatinib: 14-34% (mouse to dog); JLTN prodrug: 150% increase over dasatinib
Quantified Difference	150% increase for JLTN prodrug class; Pro-Dasatinib expected to confer similar benefits
Conditions	Monkey pharmacokinetic studies

Why This Matters

Supports the scientific rationale for selecting Pro-Dasatinib over dasatinib in studies requiring improved oral exposure or reduced first-pass metabolism, based on validated prodrug class effects.

• [1] Kamath AV, Wang J, Lee FY, Marathe PH. Preclinical pharmacokinetics and in vitro metabolism of dasatinib (BMS-354825): a potent oral multi-targeted kinase inhibitor against SRC and BCR-ABL. Cancer Chemother Pharmacol. 2008;61(3):365-376. doi:10.1007/s00280-007-0478-8 View Source
• [2] Liu F, Lang LW, Jiang J, Lu HJ, Wang JM, Wang SC. Synthesis and biopharmaceutical studies of JLTN as potential dasatinib prodrug. Chem Pharm Bull (Tokyo). 2013;61(5):559-566. doi:10.1248/cpb.c13-00248 View Source

Pro-Dasatinib: Research & Industrial Applications

In Vitro Kinase Inhibition and Potency Studies

Use Pro-Dasatinib as a high-potency Src/Abl kinase inhibitor in K562 leukemia cell-based assays where direct target engagement and antiproliferative activity are the primary endpoints. The established IC50 of 0.21 nM provides a reliable benchmark for comparative studies with other kinase inhibitors [1].

Prodrug Mechanism and Pharmacokinetic Optimization

Employ Pro-Dasatinib in studies investigating prodrug design strategies aimed at improving oral bioavailability of kinase inhibitors. The amino acid analog structure is intended to enhance chemical stability and enable peptide transporter-mediated absorption, as validated in related dasatinib prodrugs [2].

In Vivo Leukemia Models with Improved Exposure

Select Pro-Dasatinib for in vivo leukemia xenograft models where dasatinib's limited oral bioavailability would otherwise confound efficacy results. The prodrug design is expected to increase systemic exposure, potentially enabling lower effective doses or improved tumor growth inhibition [3].

Application

Selection Property

Validation Focus

Kinase inhibition studies

Reported target engagement

K562 antiproliferative endpoint context

Prodrug bioavailability research

Amino acid analog prodrug design

Oral exposure-model review

In vivo leukemia model studies

Prodrug-mediated systemic exposure

Xenograft model-response context

• [1] TargetMol. Pro-Dasatinib (compound 2j). Product datasheet. CAS: 2468065-01-0. View Source
• [2] Liu F, Lang LW, Jiang J, Lu HJ, Wang JM, Wang SC. Synthesis and biopharmaceutical studies of JLTN as potential dasatinib prodrug. Chem Pharm Bull (Tokyo). 2013;61(5):559-566. doi:10.1248/cpb.c13-00248 View Source
• [3] Kamath AV, Wang J, Lee FY, Marathe PH. Preclinical pharmacokinetics and in vitro metabolism of dasatinib (BMS-354825): a potent oral multi-targeted kinase inhibitor against SRC and BCR-ABL. Cancer Chemother Pharmacol. 2008;61(3):365-376. doi:10.1007/s00280-007-0478-8 View Source